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‘ Compound of Interest

Compound Name: 4-[(Methylamino)methyllphenol

Cat. No.: B3022743

An In-depth Technical Guide to 4-
[(Methylamino)methyl]phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 4-
[(Methylamino)methyl]phenol (CAS No: 78507-19-4), a versatile phenolic compound with significant
potential in organic synthesis and drug development. This document delves into its structural attributes,
physicochemical parameters, spectral characteristics, and reactivity. Furthermore, it offers detailed
experimental protocols for its synthesis and characterization, aiming to equip researchers with the
essential knowledge for its effective utilization.

Introduction

4-[(Methylamino)methyl]phenol, also known as p-hydroxybenzylmethylamine or p-N-
methylaminomethylphenol, is an organic compound featuring a phenol ring substituted with a
methylaminomethyl group at the para position.[1] Its structure combines the reactivity of a phenol with
the basicity of a secondary amine, making it a valuable building block in the synthesis of more complex
molecules, including pharmaceuticals, dyes, and polymers.[1] Understanding its fundamental properties
is crucial for its application in medicinal chemistry and materials science. This guide serves as a detailed
resource for professionals engaged in research and development involving this compound.

Molecular Structure and Identification
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The molecular structure of 4-[(Methylamino)methyl]phenol is characterized by a central benzene ring,
a hydroxyl group (-OH), and a methylaminomethyl group (-CH2NHCHs) at positions 1 and 4, respectively.

digraph "4 Methylaminomethyl phenol Structure" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=10];

// Atom nodes C1l [label="C", pos="0,1.5!"]; C2 [label="C",
pos="-1.3,-0.75!"]; C3 [label="C", pos="1.3,-0.75!"]; C4 [label="C",
pos="-1.3,0.75!"]; C5 [label="C", pos="1.3,0.75!"]; C6 [label="C",
pos="0,-1.5!"]; 01 [label="0", pos="0,2.5!"]; H1l [label="H", p0s="0.8,2.8!"];
C7 [label="C", pos="0,-2.5!"]; H2 [label="H", pos="-0.5,-3.2!"]; H3
[Label="H", pos="0.5,-3.2!"]; N1 [label="N", pos="0,-3.8!"]; H4 [label="H",
pos="-0.8,-4.1!"]; C8 [label="C", pos="0,-5!"]; H5 [label="H",
pos="-0.5,-5.7!"]1; H6 [label="H", pos="0.5,-5.7!"1; H7 [label="H",
pos="0,-6.4!"];

// Aromatic ring hydrogens H C4 [label="H", pos="-2.1,1.25!"]; H C2
[label="H", pos="-2.1,-1.25!"]; H C3 [label="H", pos="2.1,-1.25!"]; H C5
[label="H", pos="2.1,1.25!"];

// Bonds Cl -- C4 [label=""]; C4 -- C2 [label=""]; C2 -- C6 [label=""]; C6 --
C3 [label=""]; C3 -- C5 [label=""]; C5 -- C1 [label=""]; C1 -- 01 [label=""];
01 -- Hl [label=""]; C6 -- C7 [label=""]; C7 -- H2 [label=""]; C7 -- H3
[Llabel=""]; C7 -- N1 [label=""]; N1 -- H4 [label=""]; N1 -- C8 [label=""]; (8
-- H5 [label=""]; C8 -- H6 [label=""]; C8 -- H7 [label=""];

// Aromatic ring hydrogen bonds C4 -- H C4 [label=""]; C2 -- H C2 [label=""];
C3 -- H_C3 [label=""]; C5 -- H_C5 [label=""]; }

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 4-
[(Methylamino)methyl]phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022743#physical-and-chemical-properties-of-4-methylamino-
methyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers Ontario, CA 91761, United States

to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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